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Compound of Interest

Compound Name: Roburic Acid

Cat. No.: B049110

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of all laboratory chemicals is a critical component of operational excellence
and environmental responsibility. This guide provides essential information and step-by-step
procedures for the proper disposal of roburic acid, a naturally occurring tetracyclic triterpenoid.
Adherence to these guidelines will help maintain a safe laboratory environment and ensure
compliance with waste management regulations.

Key Safety and Logistical Information

Roburic acid is generally not classified as a hazardous substance.[1] However, it is imperative
to handle all laboratory chemicals with care and to follow established safety protocols. Before
proceeding with disposal, consult your institution's specific safety guidelines and waste
management procedures.

Quantitative Data on Roburic Acid

A summary of the key physical and chemical properties of roburic acid is provided in the table
below for easy reference.
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Property Value Source
Molecular Formula C30H4802 [1112][3]
Molecular Weight 440.7 g/mol [21[31[4]
Appearance White crystalline powder [1][5]
Melting Point >181°C (decomposes) [1][5]

Insoluble in water. Soluble in
methanol, chloroform,
Solubility petroleum ether, n-hexane, [1][3]
and ethyl acetate. Soluble in
DMSO (=20 mg/mL).

pKa (Predicted) 473 +£0.10 [1]
Store at -20°C in a dry, dark

Storage [31[4]
place.

Disposal Protocol for Roburic Acid

The following step-by-step process outlines the recommended procedure for the disposal of
non-hazardous solid chemical waste such as roburic acid. This protocol is based on general
laboratory safety guidelines and should be adapted to comply with local and institutional
regulations.

Step 1: Hazard Assessment and Waste Identification

o Confirm Classification: Verify that the roburic acid waste is not mixed with any hazardous
materials. If it is contaminated with a hazardous substance, it must be treated as hazardous
waste.

e Segregation: It is crucial to segregate non-hazardous waste from hazardous waste to
prevent unnecessary and costly disposal procedures.[6] Combining non-hazardous materials
with hazardous waste requires the entire mixture to be disposed of as hazardous.[6]

Step 2: Containerization and Labeling
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Select Appropriate Container: Place the solid roburic acid waste in a well-sealed, durable
container to prevent leaks or spills.

Label Clearly: Label the container clearly as "Non-Hazardous Waste" and identify the
contents ("Roburic Acid"). Proper labeling is essential for waste handlers.

Step 3: Final Disposal

Consult Institutional Guidelines: Before final disposal, always consult your institution's
Environmental Health and Safety (EHS) department for their specific procedures for non-
hazardous solid waste.

Landfill Disposal: In most cases, solid, non-hazardous chemicals that are not suitable for
drain disposal can be disposed of in a sanitary landfill.[7] Do not place chemical waste in
regular laboratory trash cans that will be handled by custodial staff.[7] Transport the sealed
and labeled container directly to the designated dumpster or waste collection area as
instructed by your institution.[7]

Avoid Drain Disposal: As roburic acid is insoluble in water, it should not be disposed of
down the drain.[1] Drain disposal is typically reserved for small quantities of water-soluble,
non-hazardous liquids.[7][8]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of

roburic acid.
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Caption: Decision workflow for the proper disposal of roburic acid.

By following these procedures, laboratory professionals can ensure the safe and responsible
disposal of roburic acid, contributing to a culture of safety and environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b049110?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/Roburic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/12315005
https://www.abmole.com/products/roburic-acid.html
https://www.apexbt.com/roburic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81229260.htm
https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b049110#roburic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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